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Compound of Interest

Compound Name: D-Lyxose-13C-2

Cat. No.: B12410162 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides critical safety and logistical

information for the handling of D-Lyxose-13C-2, a stable isotope-labeled sugar. Adherence to

these guidelines is essential for maintaining a safe laboratory environment and ensuring the

integrity of your research.

Personal Protective Equipment (PPE)
While D-Lyxose is generally considered non-hazardous, and the Carbon-13 isotope is stable

and non-radioactive, prudent laboratory practices dictate the use of appropriate personal

protective equipment.[1][2][3][4] The primary hazards are potential eye, skin, and respiratory

tract irritation from the powder form.[5]
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

or OSHA 29 CFR 1910.133

standards.[5][6][7]

To protect eyes from airborne

dust particles.

Hand Protection

Disposable nitrile gloves.[8]

Inspect gloves for integrity

before use.

To prevent skin contact. Use

proper glove removal

technique to avoid

contamination.[6]

Body Protection A standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved N95 or P1

dust mask is recommended if

dust is generated.[6][9]

To prevent inhalation of fine

particles, especially when

handling larger quantities or if

ventilation is inadequate.

Experimental Protocols: Safe Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of D-
Lyxose-13C-2, from receipt of the material to its final disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry place.[9] D-Lyxose is

hygroscopic (tends to absorb moisture from the air), so proper sealing is crucial to maintain

product quality.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

safety information.

Handling and Use
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Ventilation: Handle the compound in a well-ventilated area. Using a chemical fume hood is

recommended, especially when transferring the solid, to minimize potential inhalation of

dust.[5][10]

Dispensing: When weighing or transferring the powder, take care to avoid creating dust.[5][6]

[11] Use appropriate tools (e.g., a spatula) and handle the material gently.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[12] Avoid eating, drinking, or smoking in the laboratory area.[13]

Spill Response
In the event of a spill, follow these steps:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a dry spill, gently sweep or vacuum the material. Avoid actions that could

make the dust airborne.[5] Place the collected material into a sealed container for disposal.

[6]

Cleaning: Clean the spill area with a wet cloth or paper towels to remove any remaining

residue.

Disposal: Dispose of all contaminated cleaning materials as chemical waste.

Disposal Plan
Waste material containing D-Lyxose-13C-2 should be disposed of in accordance with all

applicable federal, state, and local environmental regulations.[10]

Waste Collection: Collect waste material, including any unused compound and contaminated

disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

Do Not Mix: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's waste management guidelines.
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Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS)

office or chemical safety officer for specific disposal procedures.

Environmental Precaution: Do not dispose of D-Lyxose-13C-2 down the drain or in the

regular trash.[5]

Visual Workflow: Chemical Spill Response
The following diagram outlines the procedural flow for responding to a chemical spill in the

laboratory.
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Caption: Workflow for a laboratory chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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